Cas no 2034539-92-7 (2-(1H-indol-1-yl)-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]acetamide)

• Product Name: 2-(1H-indol-1-yl)-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]acetamide
• CAS No: 2034539-92-7
• MF: C₂₁H₁₈N₄O₂
• MW: 358.393224239349
• CID: 5378253
• Update Time: 2025-07-02

2-(1H-indol-1-yl)-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1,6-Dihydro-1-methyl-6-oxo-3-pyridazinyl)phenyl]-1H-indole-1-acetamide
• 2-(1H-indol-1-yl)-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]acetamide

• Inchi： 1S/C21H18N4O2/c1-24-21(27)11-10-18(23-24)16-7-3-4-8-17(16)22-20(26)14-25-13-12-15-6-2-5-9-19(15)25/h2-13H,14H2,1H3,(H,22,26)
• InChI Key： PWECTFQCLQIFOJ-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC=C2C2=NN(C)C(=O)C=C2)=O)C2=C(C=CC=C2)C=C1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.76±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-(1H-indol-1-yl)-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]acetamide

Introduction to Compound with CAS No. 2034539-92-7 and Product Name: 2-(1H-indol-1-yl)-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]acetamide

The compound with the CAS number 2034539-92-7 and the product name 2-(1H-indol-1-yl)-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The indole moiety and the pyridazine ring are particularly noteworthy, as they are known for their diverse biological activities and interactions with biological targets.

In recent years, there has been a growing interest in indole derivatives due to their broad spectrum of biological activities. Indole compounds are well-documented for their roles in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the indole ring in 2-(1H-indol-1-yl)-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]acetamide suggests that it may exhibit similar properties, making it a promising candidate for further investigation.

The pyridazine component of the molecule is another key feature that contributes to its potential therapeutic value. Pyridazines have been extensively studied for their ability to interact with enzymes and receptors involved in various metabolic pathways. Specifically, the 1,6-dihydropyridazine scaffold is known for its role in the development of drugs that modulate cardiovascular function and other physiological processes. The incorporation of this moiety into 2-(1H-indol-1-yl)-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]acetamide may enhance its pharmacological activity and selectivity.

Recent studies have highlighted the importance of hybrid molecules that combine different pharmacophoric groups to achieve synergistic effects. The structure of 2-(1H-indol-1-yl)-N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]acetamide exemplifies this approach, as it integrates both indole and pyridazine moieties into a single molecule. This design allows for multiple points of interaction with biological targets, potentially leading to enhanced efficacy and reduced side effects.

The acetamide group in the molecule is another important structural feature that can influence its biological activity. Acetamides are commonly found in bioactive compounds due to their ability to form hydrogen bonds with polar residues in proteins. This interaction can modulate the binding affinity and specificity of the molecule to its target receptors or enzymes. In the context of 2-(1H-indol-1-yl)-N-[2-(1-methyl-6-oxyo-pyridazinacehyldine) acetamide, this group may contribute to its pharmacological profile by enhancing its interactions with specific biological targets.

Current research in pharmaceutical chemistry is increasingly focused on developing novel compounds with improved pharmacokinetic properties. The structural features of 2-(1H-indol-y N-[ ( -methyl - 6 - oxo - 16 - dihydropyr id azin - 3 - y l ) phen y l ] ac eta m ide make it an attractive candidate for further optimization. For instance, the presence of both hydrophobic and hydrophilic regions in the molecule can influence its solubility, bioavailability, and metabolic stability. These factors are crucial for determining the compound's suitability for therapeutic use.

One of the most exciting aspects of this compound is its potential application in drug discovery. The combination of indole and pyridazine moieties suggests that it may have broad therapeutic applications across multiple disease areas. For example, indole derivatives have been shown to exhibit anticancer properties by inhibiting key signaling pathways involved in tumor growth and progression. Similarly, pyridazine-based compounds have demonstrated efficacy in treating cardiovascular diseases by modulating enzymes such as angiotensin-converting enzyme (ACE).

The synthesis of 2-(1H-indol-y N-[ ( -methyl - 6 - oxo - 16 - dihydropyr id azin - 3 - y l ) phen y l ] ac eta m ide involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of the molecule. These methods allow for precise control over the molecular structure, which is essential for achieving desired biological activity.

In conclusion,2-( IH-indol-y N-[ ( -methyl -- oxo-pyr id azinacehyldine) acetamide represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas. Its unique structural features, including the presence of indole and pyridazine moieties, make it a promising candidate for further investigation. Continued research into this compound will likely lead to new insights into its pharmacological properties and potential clinical uses.